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Compound of Interest

Compound Name: Z-VDVAD-AFC

Cat. No.: B1516873 Get Quote

Essential Safety and Handling Guide for Z-VDVAD-
AFC
This guide provides crucial safety and logistical information for the handling of Z-VDVAD-AFC,

a fluorogenic substrate used to measure the activity of caspase-2. The following procedural

steps are designed to ensure the safe use of this compound in a laboratory setting, from initial

handling to final disposal.

Personal Protective Equipment (PPE)
When handling Z-VDVAD-AFC, particularly when in a solvent such as DMSO, a

comprehensive approach to personal protection is essential to minimize exposure and ensure

safety. The following PPE is recommended:

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are required. Given that Z-VDVAD-
AFC is often dissolved in DMSO, which can facilitate skin absorption of other substances,

gloves should be inspected for integrity before use and changed immediately if

contaminated.

Eye and Face Protection: Safety glasses with side shields are the minimum requirement.[1]

For tasks with a higher risk of splashing, such as preparing stock solutions or transferring

large volumes, a face shield worn over safety goggles is recommended.[1]
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Body Protection: A standard laboratory coat should be worn to protect against minor spills

and contamination.[1]

Respiratory Protection: While generally not required for handling small quantities in a well-

ventilated area, a respirator may be necessary if there is a risk of aerosolization or if working

with large quantities. The specific type of respirator should be determined by a formal hazard

assessment.

Operational Plan: Step-by-Step Guidance
Proper handling procedures are critical for both experimental success and laboratory safety.

The following steps outline the standard operational workflow for using Z-VDVAD-AFC.

1. Preparation of Stock Solution:

Z-VDVAD-AFC is typically supplied as a solid and is highly soluble in DMSO.[2]

To prepare a stock solution, dissolve the compound in high-quality, anhydrous DMSO to a

concentration of 10 mM or greater.[2] Gentle warming and vortexing can aid in dissolution.[2]

2. Storage and Handling of Stock Solution:

Storage: Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-

thaw cycles.[2] Store these aliquots at -20°C for short-term use (up to 1 month) or -80°C for

long-term storage (up to 6 months).[2][3]

Handling: When thawing an aliquot for use, allow it to come to room temperature before

opening to prevent condensation from entering the vial. Protect the solution from light.

3. Preparation of Working Solution:

Dilute the stock solution to the desired final concentration using an appropriate buffer. A

common working concentration for cell-based assays is between 25–100 µM.[2] For

enzymatic assays, a typical concentration is around 40 µM.[4]

4. Experimental Use:
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For cell-based assays, add the working solution to your cell culture and incubate for the

desired time, typically ranging from 1 to 22 hours.[2]

For enzymatic assays with cell lysates, combine the lysate with a buffer containing the Ac-

VDVAD-AFC substrate.[4]

Fluorescence is typically measured at an excitation wavelength of 360-390 nm and an

emission wavelength of 500-550 nm.[5]

Disposal Plan
Proper disposal of Z-VDVAD-AFC and associated waste is crucial to prevent environmental

contamination and ensure compliance with laboratory safety regulations.

Unused Product: Unused Z-VDVAD-AFC, both in solid form and in solution, should be

disposed of as chemical waste. Consult your institution's specific guidelines for chemical

waste disposal.

Contaminated Materials: All materials that have come into contact with Z-VDVAD-AFC, such

as pipette tips, tubes, and gloves, should be collected in a designated hazardous waste

container and disposed of according to your institution's protocols for chemical waste.

Liquid Waste: Liquid waste containing Z-VDVAD-AFC, including cell culture media and buffer

solutions, should be collected and disposed of as hazardous chemical waste. Do not pour

this waste down the drain.

Quantitative Data Summary
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Parameter Value Source

Solubility
Highly soluble in DMSO (≥34.8

mg/mL)
[2]

Insoluble in ethanol and water [2]

Storage Temperature
-20°C (short-term) or -80°C

(long-term)
[2][3]

Stock Solution Concentration ≥10 mM in DMSO [2]

Working Concentration
25–100 µM (cell-based

assays)
[2]

40 µM (enzymatic assays) [4]

Fluorescence Measurement Excitation: 360-390 nm [5]

Emission: 500-550 nm [5]

Experimental Workflow Diagram

Preparation

Experimentation

Disposal

Start: Obtain Z-VDVAD-AFC Solid Don Appropriate PPE
(Gloves, Lab Coat, Safety Glasses)

Dissolve in DMSO
to create Stock Solution

Aliquot Stock Solution
for Single Use

Collect Solid Waste
(tips, tubes, gloves)

Store Aliquots at -20°C/-80°C

Thaw Aliquot at
Room Temperature

Begin Experiment

Prepare Working Solution
in appropriate buffer

Perform Cellular or
Enzymatic Assay

Measure Fluorescence
(Ex: 360-390nm, Em: 500-550nm)

Collect Liquid Waste

Post-Experiment

Dispose of all waste as
Hazardous Chemical Waste

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://z-vdvad-fmk.com/index.php?g=Wap&m=Article&a=detail&id=2
https://z-vdvad-fmk.com/index.php?g=Wap&m=Article&a=detail&id=2
https://z-vdvad-fmk.com/index.php?g=Wap&m=Article&a=detail&id=2
https://www.medchemexpress.com/z-devd-afc.html
https://z-vdvad-fmk.com/index.php?g=Wap&m=Article&a=detail&id=2
https://z-vdvad-fmk.com/index.php?g=Wap&m=Article&a=detail&id=2
https://www.medchemexpress.com/ac-vdvad-afc.html
https://www.protocols.io/view/caspase-apoptosis-fluorometic-assay-with-cell-lysa-e9cbh2w.pdf
https://www.protocols.io/view/caspase-apoptosis-fluorometic-assay-with-cell-lysa-e9cbh2w.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1516873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Workflow for the safe handling of Z-VDVAD-AFC from preparation to disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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